Cas no 54120-69-3 (Bis(2,6-hydroxymethyl)dioxane(Mixture of Diastereomers))

• Product Name: Bis(2,6-hydroxymethyl)dioxane(Mixture of Diastereomers)
• CAS No: 54120-69-3
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 939814
• PubChem ID: 545146
• Update Time: 2025-04-19

Bis(2,6-hydroxymethyl)dioxane(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• p-Dioxane-2,6-dimethanol
• Bis(2,6-hydroxymethyl)dioxane (Mixture of Diastereomers)
• [6-(hydroxymethyl)-1,4-dioxan-2-yl]methanol
• Bis(2,6-hydroxymethyl)dioxane (Mixture of Diastereomers)
• 1,4-Dioxane-2,6-dimethanol
• 54120-69-3
• 1,4-Dioxane-2,6-dimethanol; p-Dioxane-2,6-dimethanol (6CI); 1,4-Dioxan-2,6-dimethanol; Bis(2,6-hydroxymethyl)dioxane
• 2,6-bis(hydroxymethyl) dioxane
• AKOS022504676
• SCHEMBL1077566
• (1,4-Dioxane-2,6-diyl)dimethanol
• Bis(2,6-hydroxymethyl)dioxane
• DTXSID20337860
• Bis(2,6-hydroxymethyl)dioxane(Mixture of Diastereomers)

• Inchi： 1S/C6H12O4/c7-1-5-3-9-4-6(2-8)10-5/h5-8H,1-4H2
• InChI Key： DXBFGULPNNFLAV-UHFFFAOYSA-N
• SMILES： O1C(CO)COCC1CO

Computed Properties

• Exact Mass: 148.07400
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 294.2°C at 760 mmHg
• Flash Point: 131.7°C
• Refractive Index: 1.455
• PSA: 58.92000
• LogP: -1.24500